6-Pyrrolidin-1-yl-[1,3]dioxolo[4,5-f][1,3]benzothiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Pyrrolidine is a five-membered nitrogen heterocycle that is widely used by medicinal chemists to create compounds for the treatment of human diseases . The benzothiazole group is another important heterocyclic compound with a wide range of applications in medicinal chemistry .
Synthesis Analysis
The synthesis of pyrrolidine derivatives can be achieved through various methods, including ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings . The synthesis of benzothiazoles can be achieved through several methods, including condensation of 2-aminothiophenol with aldehydes .Molecular Structure Analysis
The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization . The benzothiazole group also contributes to the structural diversity of the molecule .Chemical Reactions Analysis
The chemical reactions involving pyrrolidine and benzothiazole derivatives can be influenced by various factors, including steric factors and the spatial orientation of substituents .Physical And Chemical Properties Analysis
The physical and chemical properties of pyrrolidine and benzothiazole derivatives can be influenced by various factors, including the presence of different substituents and the stereochemistry of the molecule .Scientific Research Applications
Anticonvulsant Activity
6-Pyrrolidin-1-yl-[1,3]dioxolo[4,5-f][1,3]benzothiazole: has been investigated for its anticonvulsant properties. Researchers synthesized this compound using a one-pot three-component reaction, yielding [1,3]dioxolo[4′,5′:6,7]chromeno[2,3-b]pyridines. These analogs were screened for anticonvulsant activity using MES (maximal electroshock seizure) and sc PTZ (pentylenetetrazole) tests. Notably, compound 4h demonstrated significant therapeutic efficacy with minimal toxicity, making it a potential lead for future neurotherapeutic agents .
Fluorescent Dyes
The core structure of 6-Pyrrolidin-1-yl-[1,3]dioxolo[4,5-f][1,3]benzothiazole and its derivatives have been explored for their use as fluorescent dyes. Starting from commercially available reactants (such as sesamol and 1,2,4,5-tetrachlorobenzene), the core unit can be efficiently synthesized. These compounds exhibit interesting photophysical properties and may find applications in fluorescence-based assays and imaging techniques .
Molecular Modeling Studies
Researchers have also conducted molecular dynamic simulations to understand the interactions of compound 4h with the GABA A receptor. These studies revealed favorable thermodynamic behavior and stable interactions, supporting its potential as a neurotherapeutic agent .
Other Potential Applications
While the above fields are well-documented, further research is needed to explore additional applications of this compound. Its unique structure suggests potential in various areas, such as drug discovery, materials science, and chemical biology.
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with various biological targets, such as gaba a receptors . These receptors play a crucial role in inhibitory neurotransmission in the central nervous system .
Mode of Action
Related compounds have been shown to interact with their targets, leading to changes in cellular processes . For instance, some compounds can bind to GABA A receptors, modulating their activity and affecting neuronal excitability .
Biochemical Pathways
Compounds that interact with gaba a receptors can influence various biochemical pathways, including those involved in neurotransmission .
Result of Action
Compounds that interact with gaba a receptors can have various effects, such as reducing neuronal excitability, which may be beneficial in conditions like epilepsy .
Action Environment
Factors such as temperature, ph, and the presence of other substances can potentially affect the action of a compound .
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-pyrrolidin-1-yl-[1,3]dioxolo[4,5-f][1,3]benzothiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2S/c1-2-4-14(3-1)12-13-8-5-9-10(16-7-15-9)6-11(8)17-12/h5-6H,1-4,7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDINJVIMUHTVEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NC3=CC4=C(C=C3S2)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Pyrrolidin-1-yl-[1,3]dioxolo[4,5-f][1,3]benzothiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.